Cas no 2248345-36-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate
• CAS No: 2248345-36-8
• MF: C₁₈H₁₃NO₆
• MW: 339.298925161362
• CID: 6251598
• PubChem ID: 165728829
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate
• EN300-6517538
• 2248345-36-8

• Inchi： 1S/C18H13NO6/c1-10-15(24-14-9-5-4-8-13(14)23-10)18(22)25-19-16(20)11-6-2-3-7-12(11)17(19)21/h2-10,15H,1H3
• InChI Key： HADFVVCGJWODAN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1C

Computed Properties

• Exact Mass: 339.07428713g/mol
• Monoisotopic Mass: 339.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate (CAS No: 2248345-36-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate, identified by its CAS number 2248345-36-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest a broad spectrum of potential applications in medicinal research and drug development. The presence of both dioxo and dihydro functionalities within the molecule hints at its stability and reactivity, making it a candidate for further exploration in synthetic organic chemistry.

Recent studies in the domain of bioactive molecules have highlighted the importance of isoindole derivatives in medicinal chemistry. The 1H-isoindol core is particularly noted for its role in the development of compounds with pharmaceutical relevance. In particular, derivatives featuring a benzodioxine moiety have shown promise in modulating various biological pathways. The specific arrangement of the 3-methyl group and the carboxylate functionality at the 2-position of the benzodioxine ring introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.

The synthesis of such complex molecules often requires sophisticated methodologies to ensure regioselectivity and yield optimization. Advanced techniques in catalysis and asymmetric synthesis have enabled chemists to access these structures with high precision. For instance, transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired heterocyclic frameworks. The dihydro and dioxo moieties are particularly challenging to introduce without compromising the overall molecular architecture, necessitating careful planning of synthetic routes.

In terms of biological activity, preliminary investigations into 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate (CAS No: 2248345-36-8) have revealed intriguing potential. The combination of an isoindole scaffold with a benzodioxine ring suggests possible interactions with enzymes and receptors involved in inflammatory responses and metabolic pathways. Additionally, the electron-withdrawing nature of the carbonyl groups may enhance binding affinity to certain pharmacological targets. These findings align with current trends in drug discovery, where multi-target interactions are increasingly valued for their therapeutic efficacy.

The compound's structural features also make it an attractive candidate for further derivatization. By modifying substituents such as the methyl group or introducing additional functional groups, chemists can fine-tune its pharmacological profile. For example, replacing the methyl group with an amine or alcohol could alter its solubility and metabolic stability. Such modifications are crucial for optimizing drug-like properties before moving into preclinical testing. Computational modeling has played a pivotal role in predicting these modifications' effects on molecular interactions and pharmacokinetics.

Advances in analytical techniques have facilitated a deeper understanding of this compound's behavior under various conditions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in confirming its structure and purity. Additionally, X-ray crystallography has provided insights into its three-dimensional conformation, which is essential for rationalizing its biological activity. These structural details are critical for designing experiments that test its efficacy and safety profiles.

The integration of machine learning algorithms has further accelerated the discovery process by predicting potential bioactivities based on structural features. These computational tools can identify patterns that human researchers might overlook, leading to novel hypotheses about the compound's function. For instance, machine learning models have successfully predicted binding affinities to specific proteins based on molecular descriptors derived from structures like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate (CAS No: 2248345-36-8).

As research progresses, collaboration between chemists and biologists will be essential to translate these findings into tangible therapeutic benefits. Preclinical studies are underway to evaluate the compound's toxicity profile and pharmacokinetic properties. These studies involve administering it to animal models to assess its absorption, distribution, metabolism, excretion (ADME), and potential side effects. Such data is critical for determining whether it warrants further development into a clinical candidate.

The future directions for this research include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for drug development programs targeting neurological disorders or cancer. The versatility of its structural framework allows it to be incorporated into diverse molecular architectures without losing key functional attributes. This adaptability makes it a valuable building block for medicinal chemists seeking innovative solutions to complex biological challenges.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-methyl -2 , 3 - dihydro - 1 , 4 - benzodiox ine - 2 - carboxyla te (CAS No: 2248345 - 36 - 8) exemplifies how cutting-edge chemical research can yield promising candidates for therapeutic intervention . Its unique structural features , coupled with preliminary evidence of biological activity , position it as a compelling subject for further investigation . As our understanding of molecular interactions deepens , compounds like this one will continue to play a pivotal role in advancing pharmaceutical science .